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Compound of Interest

Compound Name: Abierixin

Cat. No.: B15561198

Welcome to the technical support center for researchers, scientists, and drug development
professionals. This resource provides troubleshooting guides and frequently asked questions
(FAQs) to address common issues encountered during the Nuclear Magnetic Resonance
(NMR) signal assignment of Abierixin and related polyether antibiotics.

Abierixin, a complex polyketide natural product, presents significant challenges for structural
elucidation by NMR due to its large size, numerous stereocenters, and repeating structural
motifs.[1] This guide offers strategies to overcome these challenges and achieve unambiguous
signal assignment.

General Workflow for Abierixin Structure
Elucidation

The process of elucidating the structure of a complex natural product like Abierixin is a
systematic process. It begins with basic 1D NMR experiments and progresses to more complex
2D techniques to piece together the molecular puzzle.
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Workflow for Abierixin NMR Signal Assignment
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Logic of 2D NMR for Structure Assembly
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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